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Biotite 40Ar/39Ar Geochronology Technical
Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and professionals encountering issues with argon

loss and excess argon in biotite 40Ar/39Ar geochronology.

Troubleshooting Guides
This section addresses specific problems that may arise during your experiments, offering

potential causes and solutions.

Problem 1: My biotite yields an age significantly older
than expected from the geological context.
Question: The 40Ar/39Ar plateau age for my biotite sample is much older than other

geochronological constraints (e.g., U-Pb zircon ages) for the same rock. What could be the

cause?

Answer: An anomalously old biotite age is a classic indicator of excess 40Ar. This is 40Ar that

is present in the mineral but did not originate from the in-situ radioactive decay of 40K within

that crystal since it cooled below its closure temperature.[1][2]

Possible Causes and Troubleshooting Steps:
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Presence of Extraneous Argon (Excess 40Ar or Inherited 40Ar):

Excess 40Ar: The mineral may have incorporated parentless 40Ar from its environment

during or after crystallization.[1][2] This can happen in environments with a high partial

pressure of argon, for instance, due to fluid activity or proximity to older potassium-rich

rocks.[1][2]

Inherited 40Ar: The biotite may contain microscopic inclusions of an older, incompletely

degassed mineral, or it may have a relic core that did not fully reset during a later thermal

event.[1]

How to Investigate:

Examine the Age Spectrum: A "saddle-shaped" or "U-shaped" age spectrum, with older

ages at the lowest and highest temperature steps, is a strong indicator of excess argon.[2]

However, be aware of "cryptic excess argon," where excess argon is distributed

homogeneously, resulting in a flat plateau that is geologically meaningless.[2]

Perform an Isochron Analysis: Plot your step-heating data on an inverse isochron diagram

(36Ar/40Ar vs. 39Ar/40Ar). If the data points form a well-defined line, the y-intercept can

reveal the initial 40Ar/36Ar ratio of the trapped argon component. A ratio significantly

greater than the atmospheric value of ~295.5 indicates the presence of excess 40Ar.[1][3]

The age calculated from the isochron's x-intercept should be independent of the trapped

component's composition and may yield a more accurate age.[1]

Microstructural and Chemical Analysis: Use techniques like electron microprobe analysis

(EPMA) to check for chemical zoning or the presence of inclusions within the biotite
grains that could host extraneous argon.[4][5]

Problem 2: My biotite yields an age significantly
younger than expected.
Question: My biotite 40Ar/39Ar age is younger than co-existing minerals with higher closure

temperatures (like hornblende) and doesn't fit the expected cooling history. What is the likely

issue?
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Answer: A geologically young age typically points to the loss of radiogenic 40Ar (40Ar*) from

the biotite crystal after its initial cooling.[1][3]

Possible Causes and Troubleshooting Steps:

Thermal Disturbance/Reheating: The rock may have experienced a later metamorphic or

hydrothermal event that heated the biotite above its closure temperature (approx. 300-

400°C), causing some or all of the accumulated 40Ar* to diffuse out of the crystal lattice.[1]

[6]

Alteration: Chemical alteration, such as chloritization, can disrupt the crystal structure and

create pathways for argon to escape, leading to age resetting.[7][8] This is a common issue

in rocks that have interacted with fluids.

Deformation: Dynamic recrystallization or deformation of the biotite grains can create

defects and new grain boundaries that act as fast diffusion pathways, facilitating argon loss

even below the normal closure temperature.[1][9]

How to Investigate:

Examine the Age Spectrum: Diffusive argon loss often results in a "staircase" or rising age

spectrum, where the apparent age increases with each higher temperature step.[10] The

lowest temperature steps, representing gas released from the argon-depleted outer rims

of the crystal, yield the youngest ages, while the highest temperature steps may approach

the true age.[11]

Petrographic Analysis: Carefully examine thin sections of your sample for evidence of

alteration (e.g., biotite being replaced by chlorite), deformation textures (e.g., kinking,

recrystallization), or later cross-cutting hydrothermal veins.[7]

Total Gas Age vs. Plateau Age: In cases of recoil of 39Ar during irradiation (a separate

issue but one that can affect fine-grained or altered samples), the total gas age (integrated

age of all steps) may sometimes provide a more meaningful estimate than a disturbed

plateau.[12]
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Q1: What is the difference between "excess argon" and "inherited argon"? A1: Both are forms

of "extraneous argon" that cause ages to be artificially old.[1]

Excess Argon (40ArE) is parentless 40Ar that was incorporated into the mineral from an

external source, not from in-situ decay of 40K.[1][2] It can be trapped in fluid inclusions or

within the crystal lattice itself.[1][8]

Inherited Argon (40ArI) is radiogenic argon that was produced in a pre-existing mineral (or an

older part of the same crystal) and was not fully released during a subsequent thermal event.

[1] It is essentially an issue of incomplete resetting.

Q2: My age spectrum is flat and gives a well-defined plateau. Can I still have an excess argon

problem? A2: Yes. While a saddle-shaped spectrum is a classic indicator, a flat plateau can be

produced if the excess argon is distributed uniformly throughout the crystal.[2] This is often

termed "cryptic excess argon."[2] In these cases, the plateau age can be reproducible but

geologically incorrect.[2] Comparing the biotite age with other chronometers from the same

rock (e.g., U-Pb on zircon, 40Ar/39Ar on hornblende or muscovite) is crucial for validation.[13]

Q3: How does an inverse isochron help in detecting excess argon? A3: An inverse isochron

plot (36Ar/40Ar vs. 39Ar/40Ar) is a powerful tool to identify the isotopic composition of the

trapped argon component.[1] In an ideal scenario, all data points from a step-heating

experiment will lie on a straight line (an isochron). The point where this line intercepts the y-axis

(where 39Ar/40Ar = 0) gives the initial 36Ar/40Ar ratio. If this ratio corresponds to an initial

40Ar/36Ar value significantly higher than the atmospheric ratio (~295.5), it is direct evidence of

excess 40Ar.[1] The age derived from the x-intercept is often more reliable as it is calculated

independently of the trapped component's composition.[3]

Q4: What does a "staircase" age spectrum signify? A4: A staircase-shaped age spectrum,

where apparent ages progressively increase from low-temperature to high-temperature steps,

is the classic pattern for partial, diffusion-controlled loss of radiogenic 40Ar.[9][10] The outer

portions of the mineral grain lose more argon during a reheating event, and this gas is released

at lower temperatures in the lab. The gas from the more retentive core of the grain is released

at higher temperatures, yielding older ages that are closer to the true crystallization or cooling

age.[11]
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Q5: Can alteration of biotite to chlorite affect my 40Ar/39Ar age? A5: Yes, significantly.

Chloritization involves chemical and structural changes to the biotite, which can lead to the

loss of parent potassium (K) and daughter radiogenic argon (40Ar*).[8] This process can

partially or completely reset the geochronometer, typically resulting in geologically younger

ages and disturbed age spectra.[7] In some cases, it can also cause recoil of 39Ar during

irradiation, further complicating the age spectrum.[8]

Data Presentation
Table 1: Key Parameters in Biotite 40Ar/39Ar Geochronology

Parameter
Typical Value /
Range

Significance Reference

Biotite Ar Closure

Temperature (Tc)
~300 - 400 °C

Temperature below

which Ar is

quantitatively retained.

Varies with grain size,

cooling rate, and

chemistry.

[1][6]

Atmospheric

40Ar/36Ar Ratio
~295.5 (modern)

The assumed initial

ratio for trapped argon

in many age

calculations. A

measured initial ratio

>295.5 indicates

excess 40Ar.

[1][3]

40K Decay Constant

(λtotal)
5.543 x 10-10 yr-1

Fundamental constant

used in the age

equation.

[14]

39K(n,p)39Ar

Reaction
N/A

Nuclear reaction in the

reactor that produces

39Ar as a proxy for

the parent 40K.

[3][11]
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Experimental Protocols
Protocol 1: 40Ar/39Ar Step-Heating Analysis of Biotite
This protocol outlines the standard workflow for generating an age spectrum from a biotite
mineral separate.

Sample Preparation:

Crush and sieve the host rock to the appropriate grain size fraction (e.g., 250-500 µm).

Separate biotite grains using standard magnetic and heavy liquid techniques.

Hand-pick grains under a binocular microscope to ensure >99% purity, avoiding any

visible alteration (e.g., chlorite) or inclusions.

Clean the mineral separate in an ultrasonic bath with deionized water and/or acetone to

remove dust.

Irradiation:

Wrap the biotite sample in aluminum foil.

Load the sample into a quartz or aluminum vial along with a neutron fluence monitor of

known age (e.g., Fish Canyon Tuff sanidine).[12]

Irradiate the package in a nuclear reactor to produce 39Ar from 39K via the 39K(n,p)39Ar

reaction.[6]

Mass Spectrometry (Step-Heating):

After a suitable cooling period, load the irradiated sample into the sample chamber of a

high-vacuum gas extraction line connected to a noble gas mass spectrometer.

Heat the sample incrementally using a laser or a resistance furnace.[11][12] A typical

experiment may involve 10-20 steps, with temperatures gradually increasing from ~500°C

to >1300°C.
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For each temperature step, purify the released gas using getters to remove active gases

(e.g., CO2, H2O, hydrocarbons).

Admit the purified argon into the mass spectrometer and measure the isotopic

abundances of 40Ar, 39Ar, 38Ar, 37Ar, and 36Ar.[3]

Data Reduction and Age Calculation:

Correct the measured isotope ratios for system blanks, mass discrimination, radioactive

decay of short-lived isotopes, and interfering nucleogenic reactions (e.g., from Ca and K).

[12][15]

Calculate an apparent age for each heating step using the corrected 40Ar*/39ArK ratio

and the J-parameter determined from the co-irradiated standard.

Plot the apparent age of each step against the cumulative % 39Ar released to create an

age spectrum diagram.

Plot the data on an inverse isochron diagram (36Ar/40Ar vs. 39Ar/40Ar) to assess the

initial 40Ar/36Ar ratio and calculate an isochron age.

Visualizations
Logical Workflow for Troubleshooting 40Ar/39Ar Biotite
Data
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A flowchart for diagnosing common issues in biotite 40Ar/39Ar dating.
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Interpreting 40Ar/39Ar Age Spectra

Common Age Spectrum Profiles

Ideal Plateau (Good Age) Argon Loss Profile Excess Argon Profile

Step 1 Step 2 Step 3 Step 4 Interpretation: No significant Ar loss or excess Ar.
Age is reliable. Step 1 (Low Age) Step 2 Step 3 Step 4 (High Age) Interpretation: Partial 40Ar* loss due to reheating.

Staircase shape. Step 1 (Old) Step 2 (Younger) Step 3 (Younger) Step 4 (Old) Interpretation: Presence of excess Ar.
Saddle / U-shape.

Click to download full resolution via product page

Idealized diagrams of common age spectra and their interpretations.

Inverse Isochron Analysis for Excess Argon

origin

xaxis

 39Ar / 40Ar  ->

yaxis

^ 36Ar / 40Ar   No Excess Argon   Excess Argon Present

1/295.5 (Atmospheric) 1/XXX (>1/295.5) X-Intercept -> Age

Click to download full resolution via product page

An inverse isochron plot showing ideal data with and without excess argon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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